6-(4-Carboxybutyl)-imidazo[1,5-a]pyridine

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 5-imidazo[1,5-a]pyridin-6-ylpentanoic acid
• InChI: InChI=1S/C12H14N2O2/c15-12(16)4-2-1-3-10-5-6-11-7-13-9-14(11)8-10/h5-9H,1-4H2,(H,15,16)
• InChI Key: ICAZJGGPGBCINH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN2C1=CN=C2)CCCCC(=O)O

Description

6-(4-Carboxybutyl)-imidazo[1,5-a]pyridine is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 6-(4-methoxycarbonylbutyl)-imidazo[1,5-a]pyridine in 0.3 ml of ethanol and 0.8 ml of 1 N sodium hydroxide, is refluxed gently for 2 hours, cooled, diluted with 2 ml of water and extracted with ethyl acetate (5 ml). The aqueous phase is brought to pH=6 and is extracted with chloroform. The extracts are dried and evaporated to yield 6-(4-carboxybutyl)-imidazo[1,5-a]pyridine, melting at 168°-171 °.

Synthesis routes and methods II

Procedure details